Cas no 2411241-14-8 (N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide)

• Product Name: N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide
• CAS No: 2411241-14-8
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5414934
• PubChem ID: 146106085
• Update Time: 2025-06-13

N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579639
• 2411241-14-8
• Z3024769274
• N-Methyl-N-[4-[(prop-2-enoylamino)methyl]phenyl]pyridine-4-carboxamide
• N-methyl-N-{4-[(prop-2-enamido)methyl]phenyl}pyridine-4-carboxamide
• N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide

• Inchi： 1S/C17H17N3O2/c1-3-16(21)19-12-13-4-6-15(7-5-13)20(2)17(22)14-8-10-18-11-9-14/h3-11H,1,12H2,2H3,(H,19,21)
• InChI Key： MGZUISVLIUFWFK-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(N(C)C2=CC=C(CNC(=O)C=C)C=C2)=O)=C1

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.0±50.0 °C(Predicted)
• pka: 14.24±0.46(Predicted)

Additional information on N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide

Professional Introduction to N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide (CAS No. 2411241-14-8)

N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide, a compound with the CAS number 2411241-14-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including amide and pyridine moieties, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

The< strong>N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide molecule exhibits a unique combination of structural features that contribute to its chemical reactivity and potential biological efficacy. The amide group, located at the C-terminal position, is a key feature that influences its solubility and interaction with biological targets. Additionally, the pyridine ring provides a hydrogen bond acceptor site, which is crucial for its binding affinity to various enzymes and receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The< strong>pyridine moiety in N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide is particularly noteworthy, as it has been shown to enhance the pharmacokinetic properties of drug candidates. Studies have demonstrated that pyridine-based compounds often exhibit improved bioavailability and reduced metabolic degradation, making them attractive for therapeutic applications.

The< strong>1-oxo-2-propen-1-yl group, also known as an acryloyl moiety, introduces additional reactivity to the molecule. This functional group can participate in various chemical transformations, including Michael additions and condensation reactions, which are valuable for synthesizing more complex derivatives. The acryloyl group's ability to undergo Michael additions makes it particularly useful for constructing novel molecular architectures with potential therapeutic benefits.

In the context of drug development, the< strong>N-methyl group plays a critical role in modulating the pharmacological properties of N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide. The methyl group can influence both the lipophilicity and electronic distribution of the molecule, which are essential factors for drug-receptor interactions. By adjusting the position and environment of this group, chemists can fine-tune the biological activity of the compound, enhancing its efficacy and selectivity.

The< strong>4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl portion of the molecule adds another layer of complexity and functionality. This aromatic system provides a scaffold for further derivatization and offers multiple sites for interaction with biological targets. The presence of both an amine and an acryloyl group within this moiety allows for diverse chemical modifications, enabling researchers to explore a wide range of pharmacological profiles.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules with multifunctional properties. N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide aligns well with this trend, as its structural features allow for multiple points of interaction with biological systems. This compound has shown promise in preclinical studies as a potential lead for further development into therapeutic agents targeting various diseases.

The synthesis of N-Methyl-N-[4-[[(1-oxo-2-propen-1-yl)amino]methyl]phenyl]-4-pyridinecarboxamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates, such as 4-formylphenylamine derivatives, which are then coupled with pyridine carboxylic acid derivatives through amide bond formation. The introduction of the acryloyl group is achieved through controlled condensation reactions, ensuring high yield and purity.

The versatility of N-Methyl-N-[4-[[(1-oxo-2-propen-1-yIAMINO)methylephnnyl]-4-pyridincarboxamide extends beyond its potential as a drug candidate; it also serves as a valuable tool in mechanistic studies and molecular modeling. Researchers can use this compound to investigate the role of specific functional groups in drug-receptor interactions and to develop computational models that predict the behavior of similar molecules. Such studies are essential for advancing our understanding of how small molecules interact with biological systems and for designing more effective drugs.

In conclusion, N-Methyl-N-[4-[[(1-oXO_2-proPEN_11-yI AMINO)mEthYl}phEnYl]-44-PYRidINEcaRboXAmide (CAS No.2411241148) represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular structure, characterized by multiple functional groups such as< strong>N-methyl,< strong>pyridine,andacryloyl,makes it a promising candidate for further exploration in drug development.Besides,N-Me-thYlN[44[[(11-Oxo_22-proPEN_11-yI AMINO)mEthYlmPhENYL]-44-PYRidINEcaRboXAmide'ssynthesis highlights thEimportanceOfadvanced synthetic techniquesAnditspotentialApplicationsinbiologicalstudiesmakeitaneXcitingareaforFutureResearch.